Cas no 1934827-75-4 (6-bromo-2H,3H-pyrazolo3,2-b1,3oxazole)

• Product Name: 6-bromo-2H,3H-pyrazolo3,2-b1,3oxazole
• CAS No: 1934827-75-4
• MF: C₅H₅BrN₂O
• MW: 189.009999990463
• MDL: MFCD29976559
• CID: 5246945
• Update Time: 2025-05-30

6-bromo-2H,3H-pyrazolo3,2-b1,3oxazole Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[5,1-b]oxazole, 6-bromo-2,3-dihydro-
• 6-bromo-2H,3H-pyrazolo3,2-b1,3oxazole

• MDL： MFCD29976559
• Inchi： 1S/C5H5BrN2O/c6-4-3-5-8(7-4)1-2-9-5/h3H,1-2H2
• InChI Key： SUHGUINIUUUAAE-UHFFFAOYSA-N
• SMILES： O1CCN2N=C(Br)C=C12

Additional information on 6-bromo-2H,3H-pyrazolo3,2-b1,3oxazole

6-Bromo-2H,3H-pyrazolo[3,2-b][1,3]oxazole (CAS No. 1934827-75-4): A Versatile Heterocyclic Compound for Modern Research

The 6-bromo-2H,3H-pyrazolo[3,2-b][1,3]oxazole (CAS No. 1934827-75-4) is a unique heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated pyrazolo-oxazole derivative exhibits a fused bicyclic structure, combining the properties of both pyrazole and oxazole rings, making it a valuable scaffold for drug discovery and functional material development.

With the increasing demand for novel heterocyclic compounds in medicinal chemistry, 6-bromo-2H,3H-pyrazolo[3,2-b][1,3]oxazole has emerged as a promising building block. Its molecular structure features a bromine atom at the 6-position, which serves as an excellent handle for further functionalization through cross-coupling reactions. Researchers are particularly interested in exploring its potential as a pharmacophore in the design of new therapeutic agents targeting various diseases.

The compound's electronic properties and structural rigidity make it attractive for applications beyond pharmaceuticals. In materials science, 6-bromo-2H,3H-pyrazolo[3,2-b][1,3]oxazole derivatives are being investigated for their potential in organic electronics, including organic light-emitting diodes (OLEDs) and organic photovoltaics. The bromine substituent allows for easy incorporation into conjugated systems, potentially enhancing charge transport properties in these applications.

Recent studies have focused on the synthetic accessibility of 6-bromo-2H,3H-pyrazolo[3,2-b][1,3]oxazole and its derivatives. Researchers are developing efficient synthetic routes that address common challenges in heterocyclic compound synthesis, such as regioselectivity and yield optimization. These advancements are crucial for enabling broader exploration of this compound's potential in various fields.

In the context of current research trends, 6-bromo-2H,3H-pyrazolo[3,2-b][1,3]oxazole aligns with the growing interest in privileged structures in medicinal chemistry. The compound's scaffold shares features with several biologically active molecules, making it a valuable template for structure-activity relationship studies. Pharmaceutical researchers are particularly interested in its potential applications in developing kinase inhibitors and GPCR modulators.

The physicochemical properties of 6-bromo-2H,3H-pyrazolo[3,2-b][1,3]oxazole contribute to its versatility. With moderate lipophilicity and good stability under physiological conditions, this compound demonstrates favorable characteristics for drug discovery applications. These properties are especially relevant in the current pharmaceutical landscape, where researchers seek compounds with optimal drug-like properties early in the discovery process.

From a green chemistry perspective, recent efforts have focused on developing more sustainable synthetic approaches to 6-bromo-2H,3H-pyrazolo[3,2-b][1,3]oxazole derivatives. Researchers are exploring catalyst systems and reaction conditions that minimize waste generation and energy consumption, aligning with the pharmaceutical industry's increasing emphasis on environmentally friendly synthesis.

The compound's potential extends to agrochemical research, where heterocyclic compounds play a crucial role in developing new crop protection agents. While specific applications of 6-bromo-2H,3H-pyrazolo[3,2-b][1,3]oxazole in this field are still under investigation, its structural features suggest possible utility in designing novel pesticides or herbicides with improved efficacy and environmental profiles.

In the realm of chemical biology, 6-bromo-2H,3H-pyrazolo[3,2-b][1,3]oxazole serves as a valuable tool compound. Its bromine substituent enables straightforward conjugation to various reporter groups or solid supports, making it useful for probe development in target identification and validation studies. This application is particularly relevant in the current era of targeted drug discovery.

The growing body of research on 6-bromo-2H,3H-pyrazolo[3,2-b][1,3]oxazole reflects broader trends in medicinal chemistry and materials science. As researchers continue to explore its potential, this compound is likely to play an increasingly important role in the development of new therapeutic agents and functional materials. Its unique combination of structural features and synthetic accessibility positions it as a valuable asset in modern chemical research.

Looking ahead, the scientific community anticipates further discoveries regarding the applications of 6-bromo-2H,3H-pyrazolo[3,2-b][1,3]oxazole and its derivatives. Ongoing research efforts are expected to uncover new biological activities and material properties, potentially leading to breakthroughs in multiple scientific disciplines. The compound's versatility ensures its continued relevance in addressing current challenges in drug discovery and material design.